2-Benzyl-4-bromo-1-methyl-1H-pyrazol-3(2H)-one

• IUPAC Name: 2-benzyl-4-bromo-1-methylpyrazol-3-one
• InChI: InChI=1S/C11H11BrN2O/c1-13-8-10(12)11(15)14(13)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key: KRAKCJNBHDYASJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N1CC2=CC=CC=C2)Br
• Molecular Formula: C11H11BrN2O
• Molecular Weight: 267.12 g/mol

Description

2-Benzyl-4-bromo-1-methyl-1H-pyrazol-3(2H)-one is a synthetic compound that has been studied extensively in the scientific community. It is a member of the pyrazolone family of heterocyclic compounds, which have been used in a variety of applications, including drug synthesis and medicinal chemistry. This compound has been found to have a variety of biochemical and physiological effects, and has been the subject of numerous research studies.

Scientific Research Applications

Structural Studies and Molecular Interactions

A foundational aspect of research on 2-Benzyl-4-bromo-1-methyl-1H-pyrazol-3(2H)-one is its contribution to understanding molecular structures and interactions. For instance, studies involving X-ray crystallography and NMR spectroscopy have shed light on the structural characteristics of pyrazole derivatives, including their hydrogen bonding patterns and molecular geometry. These investigations provide crucial insights into the compound's behavior in different chemical environments, facilitating its application in more complex chemical syntheses (Llamas-Saiz et al., 1999; Saeed et al., 2020).

Catalysis and Chemical Synthesis

The compound also plays a significant role in catalysis and the synthesis of novel materials. Research demonstrates its utility in stabilizing metal complexes used as pre-catalysts in cross-coupling reactions. By fine-tuning the electronic and steric properties of these metal complexes, scientists can achieve high efficiency and selectivity in reactions such as the Suzuki–Miyaura cross-coupling, highlighting the compound's versatility in synthetic organic chemistry (Ocansey et al., 2018).

Molecular Synthesis and Functionalization

Further applications include its role in the synthesis and functionalization of various heterocyclic compounds. The reactivity of 2-Benzyl-4-bromo-1-methyl-1H-pyrazol-3(2H)-one allows for the creation of complex molecules with potential pharmacological activities. This is exemplified in the development of compounds with antioxidant properties through specific synthesis routes, demonstrating the compound's contribution to medicinal chemistry and drug design (Yıldırım et al., 2005; Naveen et al., 2021).